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Compound of Interest

Compound Name: L-Perillaldehyde

Cat. No.: B192075 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of L-Perillaldehyde, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedures to mitigate risks associated with this

chemical.

L-Perillaldehyde is classified as a hazardous substance, requiring specific handling and

disposal protocols. It is known to cause skin and serious eye irritation and may lead to

respiratory irritation.[1] Adherence to the following guidelines is critical for safe laboratory

operations.

Hazard Profile and Safety Data
Proper disposal procedures are informed by the inherent hazards of the substance. Key

quantitative and qualitative safety data for L-Perillaldehyde are summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₄O [1]

Molecular Weight 150.22 g/mol [1]

Appearance Colorless liquid

Boiling Point 237 °C (459 °F; 510 K)

Density 0.953 g/mL (at 20 °C)

Flash Point 204 °F (95.5 °C)

GHS Hazard Codes

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Signal Word Warning

Ecological Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water. Do not

allow undiluted product or

large quantities to reach

ground water, water course, or

sewage system.

Experimental Protocols for Disposal
Direct chemical neutralization of L-Perillaldehyde in a standard laboratory setting is not

recommended without specific, validated protocols, which are not readily available in public

safety literature. The standard and safest procedure is to manage and segregate the waste for

collection by a certified hazardous waste disposal service.

Spill Management Protocol:

In the event of a spill, the following steps should be taken:

Ensure adequate ventilation.
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Wear appropriate Personal Protective Equipment (PPE): This includes, but is not limited to,

safety glasses with side-shields (or goggles), chemical-resistant gloves, and a lab coat.

Contain the spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth.

Collect the absorbed material: Carefully sweep or shovel the material into a suitable,

sealable container for disposal.

Clean the spill area: Once the absorbed material is removed, decontaminate the area with a

suitable solvent or detergent, and collect the cleaning materials as hazardous waste.

Label the waste container: Clearly label the container with "Hazardous Waste," "L-
Perillaldehyde," and any other components of the waste.

Step-by-Step Disposal Procedures
The following operational plan outlines the step-by-step process for the disposal of L-
Perillaldehyde waste.

Personal Protective Equipment (PPE): Before handling L-Perillaldehyde, ensure you are

wearing appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat.

Segregation of Waste:

Do not mix L-Perillaldehyde waste with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

Collect all materials contaminated with L-Perillaldehyde, including unused product, spill

cleanup materials, and contaminated disposable labware (e.g., pipette tips, weighing

boats), in a designated, compatible, and properly sealed waste container.

Container Management:

Use a container that is in good condition and compatible with L-Perillaldehyde. A high-

density polyethylene (HDPE) or glass container is generally suitable.

Keep the container closed except when adding waste.
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Do not overfill the container; it should be no more than three-quarters full to allow for vapor

expansion.

Labeling:

Clearly label the waste container with a "Hazardous Waste" tag.

Identify the contents as "L-Perillaldehyde Waste." If it is a mixture, list all constituents and

their approximate percentages.

Indicate the date when the waste was first added to the container.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as oxidizing agents.

Ensure the storage area is cool and away from sources of ignition.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup.

Do not dispose of L-Perillaldehyde down the drain or in regular trash. This is to prevent

contamination of water systems and to comply with environmental regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of L-
Perillaldehyde.
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Caption: Workflow for the safe disposal of L-Perillaldehyde.

This guidance is intended to provide a clear and actionable plan for the proper disposal of L-
Perillaldehyde. Always consult your institution's specific safety and waste management

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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